Cas no 1260672-41-0 (Tert-butyl 3-(1H-imidazol-2-YL)piperidine-1-carboxylate)

• Product Name: Tert-butyl 3-(1H-imidazol-2-YL)piperidine-1-carboxylate
• CAS No: 1260672-41-0
• MF: C₁₃H₂₁N₃O₂
• MW: 251.324743032455
• MDL: MFCD18250314
• CID: 2117299
• PubChem ID: 72213234
• Update Time: 2025-06-13

Tert-butyl 3-(1H-imidazol-2-YL)piperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 3-(1H-imidazol-2-yl)piperidine-1-carboxylate
• AB72742
• 1-Boc-3-(1H-imidazol-2-yl)piperidine
• MFCD18250314
• Z1396947421
• SCHEMBL15551483
• AS-77793
• CS-0048399
• DA-46548
• 1-Boc-3-(2--imidazolyl)piperidine
• AKOS023120605
• P18891
• TERT-BUTYL3-(1H-IMIDAZOL-2-YL)PIPERIDINE-1-CARBOXYLATE
• t-Butyl 3-(1H-imidazol-2-yl)piperidine-1-carboxylate
• SY324198
• 1260672-41-0
• Tert-butyl 3-(1H-imidazol-2-YL)piperidine-1-carboxylate

• MDL： MFCD18250314
• Inchi： 1S/C13H21N3O2/c1-13(2,3)18-12(17)16-8-4-5-10(9-16)11-14-6-7-15-11/h6-7,10H,4-5,8-9H2,1-3H3,(H,14,15)
• InChI Key： MNDQVEBOPUBTAA-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CCCC(C2=NC=CN2)C1)=O

Computed Properties

• Exact Mass: 251.16337692g/mol
• Monoisotopic Mass: 251.16337692g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 301
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 58.2
• XLogP3: 1.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids and derivatives Piperidinecarboxylic acids

Additional information on Tert-butyl 3-(1H-imidazol-2-YL)piperidine-1-carboxylate

Comprehensive Overview of Tert-butyl 3-(1H-imidazol-2-YL)piperidine-1-carboxylate (CAS No. 1260672-41-0)

Tert-butyl 3-(1H-imidazol-2-YL)piperidine-1-carboxylate (CAS No. 1260672-41-0) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound, often referred to by its abbreviated name Tert-butyl imidazolylpiperidine carboxylate, is a key intermediate in the synthesis of various bioactive molecules. Its unique structure, featuring both an imidazole ring and a piperidine moiety, makes it a versatile building block in medicinal chemistry. Researchers are particularly interested in its potential applications in drug discovery, especially in the development of kinase inhibitors and GPCR-targeted therapies, which are currently hot topics in the pharmaceutical industry.

The compound's CAS number 1260672-41-0 is a critical identifier for researchers and regulatory bodies, ensuring precise tracking and documentation in scientific literature. The Tert-butyl group in the molecule enhances its stability and solubility, making it suitable for various synthetic applications. Recent studies have explored its role in the synthesis of heterocyclic compounds, which are pivotal in designing new drugs for neurodegenerative diseases and cancer therapeutics. These areas are highly searched in academic and industrial databases, reflecting the growing demand for innovative treatments.

From a synthetic chemistry perspective, Tert-butyl 3-(1H-imidazol-2-YL)piperidine-1-carboxylate is often utilized in peptide coupling reactions and catalysis. Its imidazole ring acts as a ligand in metal-catalyzed reactions, a feature that aligns with the current trend of green chemistry and sustainable synthesis. These keywords are frequently searched by chemists aiming to reduce environmental impact while maintaining high efficiency in chemical processes. The compound's compatibility with microwave-assisted synthesis and flow chemistry further underscores its relevance in modern laboratory practices.

In addition to its pharmaceutical applications, Tert-butyl 3-(1H-imidazol-2-YL)piperidine-1-carboxylate is also studied for its potential in material science. Its molecular framework can be incorporated into polymers and coatings, offering unique properties such as thermal stability and electrochemical activity. These attributes are particularly valuable in the development of advanced materials for electronics and energy storage, topics that dominate current research trends. The compound's versatility makes it a subject of interest in interdisciplinary studies, bridging the gap between chemistry and engineering.

Quality control and analytical characterization of CAS No. 1260672-41-0 are essential for ensuring its efficacy in research and industrial applications. Techniques such as HPLC, NMR spectroscopy, and mass spectrometry are commonly employed to verify its purity and structural integrity. These methods are frequently searched by quality assurance professionals and researchers, highlighting the importance of reliable analytical data in chemical synthesis. The compound's stability under various conditions is also a key consideration, particularly for long-term storage and transportation.

The growing interest in Tert-butyl 3-(1H-imidazol-2-YL)piperidine-1-carboxylate is evident from the increasing number of patents and publications citing its use. Its role in the development of small-molecule drugs and bioconjugates aligns with the current focus on personalized medicine and targeted therapies. These areas are highly relevant to today's healthcare challenges, such as drug resistance and precision medicine, which are widely discussed in scientific and medical communities. The compound's potential to address these issues makes it a valuable asset in contemporary research.

In summary, Tert-butyl 3-(1H-imidazol-2-YL)piperidine-1-carboxylate (CAS No. 1260672-41-0) is a multifaceted compound with broad applications in pharmaceuticals, material science, and synthetic chemistry. Its unique structural features and compatibility with modern synthetic techniques make it a subject of ongoing research and innovation. As the scientific community continues to explore its potential, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in chemistry and medicine.